![molecular formula C13H19NO3 B6271046 tert-butyl 6-ethynyl-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate CAS No. 2763759-30-2](/img/no-structure.png)
tert-butyl 6-ethynyl-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate
Overview
Description
Tert-butyl 6-ethynyl-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate (TBEEH) is an organic compound belonging to the class of azaspiro compounds. It is a cyclic compound composed of seven carbon atoms and two nitrogen atoms. TBEEH has been found to have a wide range of applications in the fields of synthetic chemistry, chemical research, and drug development.
Scientific Research Applications
Tert-butyl 6-ethynyl-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate has been used in a variety of scientific research applications. It has been used as a model compound for the study of the structure-activity relationships of azaspiro compounds. It has also been used in the development of new drugs and in the synthesis of other organic compounds. In addition, tert-butyl 6-ethynyl-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate has been used in the study of enzyme-catalyzed reactions and in the study of the mechanism of action of certain drugs.
Mechanism of Action
Tert-butyl 6-ethynyl-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate has been found to interact with a variety of proteins and enzymes, including cytochrome P450 enzymes, and to have an effect on the activity of these proteins and enzymes. It has been found to inhibit the activity of cytochrome P450 enzymes, which can lead to an increase in the bioavailability of certain drugs. In addition, tert-butyl 6-ethynyl-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate has been found to inhibit the activity of other enzymes, such as cyclooxygenase enzymes, which can lead to a decrease in the production of certain inflammatory mediators.
Biochemical and Physiological Effects
tert-butyl 6-ethynyl-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate has been found to have a variety of biochemical and physiological effects. It has been found to have antioxidant, anti-inflammatory, and anti-cancer effects. In addition, it has been found to inhibit the activity of certain enzymes, such as cyclooxygenase enzymes, which can lead to a decrease in the production of certain inflammatory mediators. In addition, tert-butyl 6-ethynyl-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate has been found to have an effect on the activity of certain proteins, such as cytochrome P450 enzymes, which can lead to an increase in the bioavailability of certain drugs.
Advantages and Limitations for Lab Experiments
The use of tert-butyl 6-ethynyl-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate in laboratory experiments has a number of advantages. It is relatively easy to synthesize, and it can be used in a variety of research applications. In addition, it has a wide range of biochemical and physiological effects, which can be studied in detail. However, there are a number of limitations to the use of tert-butyl 6-ethynyl-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate in laboratory experiments. It is a relatively new compound, and its effects have not been fully studied. In addition, it has a relatively short half-life, which can limit its usefulness in certain experiments.
Future Directions
The use of tert-butyl 6-ethynyl-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate in research and drug development is still in its early stages. There are a number of possible future directions for the use of tert-butyl 6-ethynyl-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate. These include the study of its effects on other enzymes and proteins, the development of new drugs based on its structure, and the use of tert-butyl 6-ethynyl-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate in combination with other compounds to create new molecules with enhanced properties. In addition, further research could be done to better understand the biochemical and physiological effects of tert-butyl 6-ethynyl-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate, and to develop methods to increase its bioavailability.
Synthesis Methods
Tert-butyl 6-ethynyl-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate can be synthesized from the reaction of tert-butyl 6-ethynyl-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylic acid and a base, such as sodium hydroxide or potassium hydroxide. The reaction is carried out in an aqueous solution at a temperature of around 70°C. The product is then isolated and purified by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 6-ethynyl-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate involves the reaction of tert-butyl 6-ethynyl-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate with appropriate reagents to form the desired compound.", "Starting Materials": [ "tert-butyl 6-ethynyl-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate" ], "Reaction": [ "Step 1: Dissolve tert-butyl 6-ethynyl-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate in a suitable solvent.", "Step 2: Add appropriate reagents to the reaction mixture and stir at room temperature for a specific time.", "Step 3: Isolate the product by filtration or extraction and purify it by recrystallization or chromatography.", "Step 4: Characterize the product by various spectroscopic techniques such as NMR, IR, and MS." ] } | |
CAS RN |
2763759-30-2 |
Molecular Formula |
C13H19NO3 |
Molecular Weight |
237.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
